Cas no 772991-72-7 (1,2,4-Metheno-2H-cyclobuta[cd]pentalen-2-amine,octahydro-(9CI))

• Product Name: 1,2,4-Metheno-2H-cyclobuta[cd]pentalen-2-amine,octahydro-(9CI)
• CAS No: 772991-72-7
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 551774
• Update Time: 2023-03-29

1,2,4-Metheno-2H-cyclobuta[cd]pentalen-2-amine,octahydro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Metheno-2H-cyclobuta[cd]pentalen-2-amine,octahydro- (9CI)
• 1,2,4-Metheno-2H-cyclobuta[cd]pentalen-2-amine,octahydro-(9CI)

• Inchi： 1S/C10H13N/c11-10-2-5-3-1-4-6(5)9(10)7(4)8(3)10/h3-9H,1-2,11H2
• InChI Key： UHHBESZQZRJCGZ-UHFFFAOYSA-N
• SMILES： C1C2C3C4C5C(C2C4)C1(N)C35

Computed Properties

• Exact Mass: 147.105
• Monoisotopic Mass: 147.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2